Cas no 2229485-97-4 (tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate
• CAS No: 2229485-97-4
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5979354
• PubChem ID: 165622543
• Update Time: 2025-10-28

tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate
• EN300-1873205
• 2229485-97-4
• tert-butyl N-[1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropyl]carbamate

• Inchi： 1S/C14H28N2O2/c1-8(2)10(9-11(15)14(9,6)7)16-12(17)18-13(3,4)5/h8-11H,15H2,1-7H3,(H,16,17)
• InChI Key： YSRCVZPICHOFQZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)C1C(C1(C)C)N)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate

tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229485-97-4, commonly referred to as tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclopropane ring, and an amino group, making it a versatile compound with potential applications in drug development and material science.

Recent studies have highlighted the importance of tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate in the synthesis of advanced materials. Researchers have explored its role as a building block in constructing novel polymers and biodegradable materials. The cyclopropane ring in its structure is particularly interesting due to its high strain energy, which can be harnessed to create materials with exceptional mechanical properties.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules makes it a promising candidate for targeted drug delivery systems. Recent experiments have demonstrated that tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate can enhance the bioavailability of certain drugs by protecting them from enzymatic degradation during transit through the gastrointestinal tract.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopropane ring through a Simmons-Smith reaction and the subsequent functionalization of the amino group to attach the tert-butyl carbamate moiety. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, the biodegradability of tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate has been a topic of interest. Studies have shown that under specific microbial conditions, this compound can undergo rapid degradation, reducing its environmental footprint. This property is particularly valuable for applications in sustainable chemistry and green manufacturing.

In conclusion, tert-butyl N-1-(3-amino-2,2-dimethylcyclopropyl)-2-methylpropylcarbamate (CAS No. 2229485-97-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of chemistry and pharmacology.